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Compound of Interest

Compound Name: Triphosgene

Cat. No.: B027547 Get Quote

An In-Depth Technical Guide to the Physical Properties of Triphosgene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

triphosgene (bis(trichloromethyl) carbonate), a crystalline solid commonly used as a safer

substitute for phosgene gas in organic synthesis. Understanding these properties is critical for

its safe handling, application in chemical reactions, and for the development of robust

manufacturing processes in the pharmaceutical and chemical industries.

Core Physical Properties
Triphosgene is a white to off-white crystalline solid with an odor resembling that of phosgene.

Its solid nature at room temperature makes it significantly easier and safer to handle, transport,

and measure compared to gaseous phosgene.

Quantitative Data Summary
The key physical properties of triphosgene are summarized in the table below. The ranges

provided in the literature reflect minor variations based on the purity of the substance and the

specific experimental conditions used for determination.
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Physical Property Value Citations

Melting Point 78 - 83 °C (172 - 181 °F) [1],[2]

Boiling Point 203 - 206 °C (397 - 403 °F) [1]

Decomposition Temp.

Begins to decompose above

130 °C; significant

decomposition above 200 °C

[3],[2]

Appearance
White to off-white crystalline

solid
[2]

Solubility

Insoluble in water; Soluble in

various organic solvents (e.g.,

chloroform, dichloromethane,

toluene, THF)

[4]

Thermal Stability and Decomposition
A critical aspect of triphosgene's physical chemistry is its thermal stability. While it is stable as

a solid, it undergoes thermal decomposition, a process that can be initiated at temperatures

below its boiling point. The decomposition can be influenced by the presence of moisture,

impurities (such as metal ions or organic amines), and catalysts like Lewis acids or activated

carbon.[5],[3]

The decomposition of triphosgene can proceed through several pathways, primarily yielding

phosgene, which is often the desired reactive species in synthesis. However, other byproducts

such as diphosgene, carbon dioxide, and carbon tetrachloride can also be formed, particularly

at higher temperatures.[5],[3]
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Logical Pathways of Triphosgene Decomposition
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Caption: Decomposition pathways of triphosgene under various conditions.

Experimental Protocols for Physical Property
Determination
While specific, detailed experimental reports for determining the physical properties of

triphosgene are not commonly published, the methodologies follow standard practices for

organic compounds. The primary considerations for triphosgene are ensuring sample purity

and accounting for its toxicity and thermal decomposition. All procedures must be conducted in

a properly functioning chemical fume hood with appropriate personal protective equipment.[1]

Melting Point Determination
The melting point of triphosgene is typically determined using the capillary method with a

calibrated melting point apparatus.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry triphosgene is packed into a

capillary tube (sealed at one end) to a height of 2-3 mm.[6]

Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature sensor.[7]

Heating and Observation:

An initial rapid heating can be performed to determine an approximate melting range.[8]

For an accurate measurement, a new sample is heated at a slower, controlled rate (e.g.,

1-2 °C per minute) as the temperature approaches the expected melting point.[9]

Data Recording: The melting range is recorded from the temperature at which the first

droplet of liquid is observed to the temperature at which the entire sample has liquefied. A

sharp melting range (e.g., 0.5-1.0 °C) is indicative of high purity.[8]

Boiling Point Determination
Determining the boiling point of triphosgene is complicated by its tendency to decompose at

temperatures below its boiling point. Standard methods like distillation or the Thiele tube

method must be adapted to account for this instability. The reported boiling point often

corresponds to the temperature at which the substance distills with decomposition.

Methodology (Adapted for Thermal Instability):

Apparatus: A micro-distillation apparatus or a setup for reflux is generally used. The Thiele

tube method is also applicable and requires a minimal amount of sample.[10]

Procedure (Thiele Tube Method):

A small quantity of triphosgene (sufficient to melt and fill the bottom of a small fusion

tube) is placed into the tube.

A capillary tube, sealed at one end, is placed inverted into the fusion tube containing the

molten triphosgene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b027547?utm_src=pdf-body
https://www.edisco.it/it-works/wp-content/uploads/sites/107/2021/09/02_Melting_point_determination.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b027547?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b027547?utm_src=pdf-body
https://www.benchchem.com/product/b027547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The assembly is attached to a thermometer and heated gently and uniformly in a Thiele

tube filled with a suitable heating oil.[11]

The temperature is carefully raised. As the boiling point is approached, a stream of

bubbles will emerge from the open end of the inverted capillary tube, resulting from the

vapor pressure of the triphosgene and its decomposition products (phosgene).

The boiling point is recorded as the temperature at which, upon slight cooling, the stream

of bubbles ceases and the liquid is drawn back into the capillary tube.[12]

Safety and Purity Considerations:

Due to thermal decomposition, the "boiling point" may not be a constant value and should

be determined under controlled pressure and heating rates.

It is crucial to note that the vapor produced is not pure triphosgene but a mixture

containing highly toxic phosgene gas. The entire procedure must be performed in a fume

hood with off-gas scrubbing capabilities.[5]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are

advanced techniques that can provide more precise data on the thermal stability and

decomposition onset of triphosgene.[5],[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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